Cas no 869527-51-5 (tert-butyl (2R,4R)-4-fluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R,4R)-4-fluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 869527-51-5
• MF: C₁₀H₁₈FNO₃
• MW: 219.25322675705
• MDL: MFCD30829051
• CID: 4657888
• PubChem ID: 68815110
• Update Time: 2025-10-22

tert-butyl (2R,4R)-4-fluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (2R,4R)-4-FLUORO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE
• (2R,4R)-N-Boc-4-fluoro-2-(hydroxymethyl)pyrrolidine
• 1-Pyrrolidinecarboxylic acid, 4-fluoro-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R,4R)-
• (4R)-1-Boc-4-fluoro-D-prolinol
• SCHEMBL3855310
• ROEMZCLHRRRKGF-HTQZYQBOSA-N
• (2R,4R)-1-Boc-4-fluoro-2-(hydroxymethyl)pyrrolidine
• MFCD30829051
• t-Butyl (2R,4R)-4-fluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• CS-0048637
• PS-20544
• 4-(R)-Fluoro-2-(R)-hydroxymethylpyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl(2R,4R)-4-fluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• 869527-51-5
• tert-butyl (2R,4R)-4-fluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate

• MDL： MFCD30829051
• Inchi： 1S/C10H18FNO3/c1-10(2,3)15-9(14)12-5-7(11)4-8(12)6-13/h7-8,13H,4-6H2,1-3H3/t7-,8-/m1/s1
• InChI Key： ROEMZCLHRRRKGF-HTQZYQBOSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](F)C[C@@H]1CO

Computed Properties

• Exact Mass: 219.12707160g/mol
• Monoisotopic Mass: 219.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 298.0±25.0 °C at 760 mmHg
• Flash Point: 134.0±23.2 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

tert-butyl (2R,4R)-4-fluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl (2R,4R)-4-fluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl (2R,4R)-4-fluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 869527-51-5)

tert-butyl (2R,4R)-4-fluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 869527-51-5) is a fluorinated pyrrolidine derivative with significant applications in pharmaceutical and organic synthesis. This compound, often referred to by its systematic name, is a key intermediate in the development of bioactive molecules, particularly in the field of chiral synthesis and medicinal chemistry. Its unique structural features, including the fluoro and hydroxymethyl substituents, make it a versatile building block for drug discovery and fine chemical production.

The growing interest in fluorinated compounds and chiral intermediates has positioned tert-butyl (2R,4R)-4-fluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate as a subject of extensive research. Researchers and pharmaceutical companies are increasingly exploring its potential in the synthesis of protease inhibitors, kinase inhibitors, and other targeted therapies. The compound's stereochemical purity (2R,4R configuration) is critical for its efficacy in asymmetric synthesis, a topic frequently searched in academic and industrial circles.

In recent years, the demand for high-purity chiral building blocks has surged, driven by advancements in personalized medicine and biopharmaceuticals. tert-butyl (2R,4R)-4-fluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate aligns with this trend, as its enantiomeric purity ensures predictable pharmacokinetic profiles in drug candidates. This aligns with the industry's shift toward green chemistry and sustainable synthesis, another hot topic in scientific communities.

The compound's CAS No. 869527-51-5 is often queried in databases like SciFinder and Reaxys, reflecting its relevance in patent literature and process optimization studies. Its Boc-protected (tert-butoxycarbonyl) group enhances stability during synthetic transformations, a feature highly valued in peptide chemistry and small-molecule drug development. These attributes make it a frequent subject of structure-activity relationship (SAR) studies.

From a technical perspective, the synthesis of tert-butyl (2R,4R)-4-fluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate involves multi-step protocols, often starting from proline derivatives or fluorinated precursors. Modern catalytic methods, such as enzymatic resolution or transition-metal catalysis, are employed to achieve high enantioselectivity. These methods resonate with the broader interest in cost-effective chiral synthesis, a frequently searched term among chemists.

In conclusion, tert-butyl (2R,4R)-4-fluoro-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 869527-51-5) exemplifies the intersection of fluorine chemistry and stereoselective synthesis. Its applications span from pharmaceutical intermediates to advanced material science, addressing contemporary challenges in drug design and molecular innovation. As research continues, this compound is poised to remain a focal point in the quest for next-generation therapeutics and sustainable chemical processes.